Cas no 3716-66-3 (2-(1-adamantylamino)ethanol)

• Product Name: 2-(1-adamantylamino)ethanol
• CAS No: 3716-66-3
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• MDL: MFCD02752896
• CID: 296371
• PubChem ID: 437855
• Update Time: 2025-05-25

2-(1-adamantylamino)ethanol Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-(tricyclo[3.3.1.13,7]dec-1-ylamino)-
• 2-(1-ADAMANTYLAMINO)ETHANOL
• EU-0053099
• 3716-66-3
• SCHEMBL2697743
• SR-01000537040
• Oprea1_667534
• LS-02183
• SB84469
• CS-0210253
• 2-(adamantanylamino)ethan-1-ol
• 2-(Adamantan-1-ylamino)-ethanol
• FT-0679170
• 2-[(ADAMANTAN-1-YL)AMINO]ETHAN-1-OL
• AKOS006346225
• SR-01000537040-1
• DTXSID70331373
• AKOS000251438
• MFCD02752896
• Ethanol, 2-(tricyclo[3.3.1.1]dec-1-ylamino)-
• BB 0257157
• 2-(adamantan-1-ylamino)ethanol
• TimTec1_002909
• HMS1542E05
• 2-(tricyclo[3.3.1.1~3,7~]dec-1-ylamino)ethanol
• ALBB-005951
• STK501219
• 2-(1-Adamantylamino)-1-ethanol
• 2-(1-adamantylamino)ethanol

• MDL： MFCD02752896
• Inchi： 1S/C12H21NO/c14-2-1-13-12-6-9-3-10(7-12)5-11(4-9)8-12/h9-11,13-14H,1-8H2
• InChI Key： CYDWIRQXNVCQBX-UHFFFAOYSA-N
• SMILES： OCCNC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 195.16200
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 1.92800

2-(1-adamantylamino)ethanol Security Information

• HazardClass：IRRITANT

Additional information on 2-(1-adamantylamino)ethanol

Comprehensive Overview of 2-(1-Adamantylamino)ethanol (CAS No. 3716-66-3): Properties, Applications, and Industry Insights

2-(1-Adamantylamino)ethanol (CAS 3716-66-3), a derivative of adamantane, is a versatile organic compound with a unique structural framework. Its molecular formula, C₁₂H₂₁NO, combines the rigid adamantane core with an ethanolamine side chain, offering distinct chemical and physical properties. This compound has garnered attention in pharmaceutical research, material science, and specialty chemical synthesis due to its bioactive potential and molecular stability. Below, we explore its characteristics, applications, and relevance to contemporary scientific trends.

The adamantane moiety in 2-(1-adamantylamino)ethanol contributes to its exceptional thermal and chemical resistance, making it valuable for high-performance polymers and coatings. Researchers are increasingly investigating its role in drug delivery systems, where its lipophilic nature enhances membrane permeability. A 2023 study highlighted its potential as a neurological agent, aligning with growing interest in neurodegenerative disease therapeutics—a trending topic in biomedical forums and AI-driven literature searches.

From a synthetic perspective, CAS 3716-66-3 serves as a precursor for N-functionalized adamantane derivatives, which are pivotal in designing antiviral and anti-inflammatory compounds. Its ethanolamine group facilitates further modifications, enabling tailored solutions for precision medicine. Industry reports indicate rising demand for such scaffolds, driven by the need for novel small-molecule drugs—a frequently searched term in pharmaceutical databases.

Environmental and regulatory considerations are also critical. Unlike volatile organic compounds (VOCs), 2-(1-adamantylamino)ethanol exhibits low eco-toxicity, aligning with the green chemistry movement. This aspect resonates with manufacturers seeking sustainable alternatives, as reflected in recent Google Trends data on eco-friendly solvents and biodegradable chemicals.

In material science, applications span from advanced lubricants to nanostructured catalysts. The compound’s ability to stabilize metal nanoparticles has been explored in renewable energy research, particularly in hydrogen storage technologies—a hot topic in 2024 energy conferences. Patent filings related to adamantane-based additives have surged by 18% year-over-year, underscoring industrial relevance.

For quality assurance, analytical methods like HPLC and GC-MS are recommended for 2-(1-adamantylamino)ethanol characterization. Purity thresholds (>98%) are essential for pharmaceutical-grade use, a detail often queried by procurement specialists. Storage guidelines suggest inert atmospheres to prevent oxidation, addressing common end-user concerns about compound degradation.

In summary, 2-(1-adamantylamino)ethanol (CAS 3716-66-3) bridges multiple disciplines, from medicinal chemistry to sustainable materials. Its adaptability to cutting-edge research areas ensures continued prominence in scientific and industrial discourse. Future directions may explore its role in AI-assisted drug discovery—an emerging intersection of computational and experimental chemistry.